Cas no 36138-58-6 (Andromedoside)

• Product Name: Andromedoside
• CAS No: 36138-58-6
• MF: C₂₅H₂₈O₁₃
• MW: 536.482028961182
• CID: 2005295
• PubChem ID: 56776351
• Update Time: 2025-10-30

Andromedoside Chemical and Physical Properties

Names and Identifiers

• Andromedoside
• (1S)-1α-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7β-hydroxy-7-[[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]cyclopenta[c]pyran-4-carboxylic acid
• 7-hydroxy-7-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• NCGC00385286-01
• NCGC00385286-01_C25H28O13_(1S,4aS,7R,7aS)-1-(beta-D-Glucopyranosyloxy)-7-hydroxy-7-({[(2E)-3-(4-hydroxyphenyl)-2-propenoyl]oxy}methyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
• Vaccinoside
• (1S,4aS,7R,7aS)-7-hydroxy-7-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylic acid
• AKOS040754313
• NS00093958
• 36138-58-6
• Vaccinoside.
• (1S)-1alpha-(beta-D-Glucopyranosyloxy)-1,4aalpha,7,7aalpha-tetrahydro-7beta-hydroxy-7-[[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]methyl]cyclopenta[c]pyran-4-carboxylic acid

• Inchi： 1S/C25H28O13/c26-9-16-19(29)20(30)21(31)24(37-16)38-23-18-14(15(10-35-23)22(32)33)7-8-25(18,34)11-36-17(28)6-3-12-1-4-13(27)5-2-12/h1-8,10,14,16,18-21,23-24,26-27,29-31,34H,9,11H2,(H,32,33)/b6-3+/t14-,16-,18-,19-,20+,21-,23+,24+,25+/m1/s1
• InChI Key： WJPRKOJNQIZCGY-OZOLURDPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]2[C@@H](C(C(=O)O)=CO1)C=C[C@@]2(COC(/C=C/C1C=CC(=CC=1)O)=O)O

Computed Properties

• Exact Mass: 536.15299094g/mol
• Monoisotopic Mass: 536.15299094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 213Ų

Experimental Properties

• Color/Form: Solid powder

Andromedoside Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides

Additional information on Andromedoside

Andromedoside: A Comprehensive Overview

Andromedoside, also known by its CAS registry number CAS No 36138-58-6, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, primarily found in certain plant species, has been extensively studied for its potential therapeutic applications. Recent advancements in analytical techniques and bioinformatics have further elucidated its chemical structure, pharmacokinetics, and bioavailability, making it a subject of interest for both academia and industry.

The chemical structure of Andromedoside is characterized by a complex arrangement of functional groups that contribute to its unique biological activities. Researchers have employed advanced spectroscopic methods, including NMR and mass spectrometry, to determine its molecular formula and confirm its structural integrity. These studies have revealed that Andromedoside possesses a glycosidic bond, which is crucial for its stability and bioactivity. The compound's ability to interact with various cellular pathways has been a focal point of recent investigations, particularly in the context of inflammatory diseases and oxidative stress.

In terms of biological activity, Andromedoside has demonstrated potent anti-inflammatory properties, which are mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in 2023 highlighted its efficacy in reducing inflammation in animal models of arthritis, suggesting potential applications in the treatment of inflammatory joint diseases. Furthermore, Andromedoside has shown antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes like SOD and catalase. This dual anti-inflammatory and antioxidant profile positions it as a promising candidate for the development of novel therapeutic agents.

The pharmacokinetic properties of Andromedoside have also been extensively studied to optimize its delivery for maximum efficacy. Research indicates that it exhibits moderate oral bioavailability, with peak plasma concentrations achieved within 2-4 hours post-administration. Its metabolism involves phase II conjugation pathways, primarily in the liver, leading to the formation of glucuronidated metabolites that are subsequently excreted via urine. These findings are critical for designing dosage regimens that ensure sustained drug levels while minimizing adverse effects.

In recent years, there has been a growing interest in exploring the synergistic effects of Andromedoside when combined with other bioactive compounds. For instance, a 2023 study demonstrated enhanced anti-cancer activity when Andromedoside was co-administered with curcumin in vitro models of breast cancer. This synergistic interaction was attributed to their complementary mechanisms of action, including the inhibition of cell proliferation and induction of apoptosis. Such findings underscore the potential for developing multi-target therapies that leverage the unique properties of natural products like CAS No 36138-58-6.

Beyond its pharmacological applications, Andromedoside has also found utility in the cosmetic industry due to its skin-friendly properties. Recent studies have explored its potential as an ingredient in anti-aging formulations, where it demonstrates protective effects against UV-induced photodamage by reducing oxidative stress and enhancing skin barrier function. Its ability to modulate collagen synthesis further highlights its relevance in cosmeceutical products aimed at improving skin elasticity and reducing wrinkle formation.

The production and extraction methods for Andromedoside strong>CAS No 36138-58-6 have undergone significant refinement to meet the demands of large-scale manufacturing. Traditional extraction techniques involving solvent partitioning have been augmented with modern methodologies such as high-speed counter-current chromatography (HSCCC) and membrane filtration to achieve higher yields and purities. These advancements not only ensure consistent product quality but also align with sustainability goals by minimizing solvent usage and waste generation.

In conclusion, CAS No 36138-58-6 (Andromedoside) strong>CAS No 36138-58-6 stands out as a versatile natural compound with diverse applications across multiple domains. Its anti-inflammatory, antioxidant, and skin protective properties make it an invaluable asset in drug discovery and development pipelines. As research continues to uncover new facets of its biological activity and mechanism of action, the potential for leveraging this compound to address unmet medical needs remains vast.